Cas no 4028-53-9 (Benzenesulfonic acid, 4-nitro-, phenylmethyl ester)

• Product Name: Benzenesulfonic acid, 4-nitro-, phenylmethyl ester
• CAS No: 4028-53-9
• MF: C₁₃H₁₁NO₅S
• MW: 293.295142412186
• CID: 1512348
• PubChem ID: 15112947
• Update Time: 2025-04-21

Benzenesulfonic acid, 4-nitro-, phenylmethyl ester Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonic acid, 4-nitro-, phenylmethyl ester
• benzyl 4-nitrobenzenesulfonate
• benzyl p-nitrobenzenesulphonate
• Benzyl-(p-nitro-benzolsulfonat)
• Benzyl-4-nitrobenzolsulfonat
• benzylnosylate
• DTXSID00568418
• Benzyl 4-nitrobenzene-1-sulfonate
• 4028-53-9

• Inchi： 1S/C13H11NO5S/c15-14(16)12-6-8-13(9-7-12)20(17,18)19-10-11-4-2-1-3-5-11/h1-9H,10H2
• InChI Key： DAZXBAMNNWGCMH-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)[N+](=O)[O-])(=O)(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 293.03600
• Monoisotopic Mass: 293.03579362g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 411
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 97.6Ų

Experimental Properties

• PSA: 97.57000
• LogP: 4.10430